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Compound of Interest

Compound Name: Hexane-1,3-diamine

Cat. No.: B14751582 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. Hexane-1,3-diamine, a corrosive and hazardous chemical, requires a stringent

disposal protocol to mitigate risks to personnel and the environment. This guide provides

essential, immediate safety and logistical information for the proper disposal of Hexane-1,3-
diamine.

Immediate Safety Precautions
Before initiating any disposal procedures, ensure all relevant personnel are familiar with the

hazards associated with Hexane-1,3-diamine. This chemical is harmful if swallowed or in

contact with skin, causes severe skin burns and eye damage, and may cause respiratory

irritation.[1][2][3] It is also harmful to aquatic life.[1][2] Always handle Hexane-1,3-diamine in a

well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles and a face shield.[4]

Body Protection: A flame-retardant lab coat or chemical-resistant apron.
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1. Waste Identification and Segregation:

Clearly identify the waste as "Hazardous Waste: Hexane-1,3-diamine".

It is crucial to segregate Hexane-1,3-diamine waste from other chemical waste streams to

prevent dangerous reactions.[4]

Do NOT mix with:

Acids

Strong oxidizing agents

Acid anhydrides

Acid chlorides

Carbon dioxide[5]

2. Container Management:

Use a dedicated, compatible, and leak-proof container for collecting Hexane-1,3-diamine
waste. The original container can often be used.[6]

The container must be in good condition and made of a material that will not react with the

chemical.

Keep the container tightly sealed at all times, except when adding waste.[4][6]

Label the container clearly with "Hazardous Waste," the full chemical name "Hexane-1,3-
diamine," and the associated hazard symbols (e.g., corrosive, toxic).[4][6]

3. Waste Storage:

Store the waste container in a designated, cool, dry, and well-ventilated satellite

accumulation area that is under the control of the generator.[4][6]

Ensure the storage area has secondary containment to capture any potential leaks.
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Keep the container away from direct sunlight, heat sources, and incompatible materials.[4]

4. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using inert absorbent materials such as sand,

silica gel, or universal binder.[5]

Carefully collect the absorbent material and place it in a designated hazardous waste

container.

Clean the spill area thoroughly.

Do not allow the spilled material or cleanup residue to enter drains or waterways.[1][5]

5. Final Disposal:

Hexane-1,3-diamine waste must be disposed of as hazardous waste.[1]

Contact a licensed and certified hazardous waste disposal company to arrange for pickup

and disposal.[1][4]

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1] This should be performed by a licensed professional.

Ensure all disposal activities comply with local, state, and federal regulations, such as the

Resource Conservation and Recovery Act (RCRA) in the United States.[7][8]

Quantitative Data Summary
The following table summarizes key quantitative data related to the safe handling of Hexane-
1,3-diamine.
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Property Value Source

GHS Hazard Statements
H302, H312, H314, H335,

H402
[1][2]

NFPA 704 Diamond
Health: 3, Flammability: 2,

Instability: 1
[1]

Flash Point 85 °C (185 °F) [3]

Auto-ignition Temp. 310 °C (590 °F) [3]

Explosion Limits Lower: 0.7%, Upper: 6.3% [3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hexane-1,3-diamine waste.
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Caption: Workflow for the safe disposal of Hexane-1,3-diamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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